9-(4-fluorobenzyl)-4-methyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one

Specification

• Molecular Formula: C19H16FNO3
• Molecular Weight: 325.3 g/mol
• IUPAC Name: 9-[(4-fluorophenyl)methyl]-4-methyl-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-2-one
• Standard InChI: InChI=1S/C19H16FNO3/c1-12-8-18(22)24-19-15(12)6-7-17-16(19)10-21(11-23-17)9-13-2-4-14(20)5-3-13/h2-8H,9-11H2,1H3
• Standard InChI Key: USSSEEPDJMMRQP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)OC2=C1C=CC3=C2CN(CO3)CC4=CC=C(C=C4)F

Introduction

9-(4-fluorobenzyl)-4-methyl-9,10-dihydro-2H,8H-chromeno[8,7-e]13oxazin-2-one is a complex organic compound that combines the structural features of chromenes and oxazines. This compound is characterized by its unique chromeno-oxazine framework, which includes a fluorobenzyl substituent and a methyl group. These structural elements contribute to its distinctive chemical properties and potential biological activities.

Synthesis Methods

The synthesis of 9-(4-fluorobenzyl)-4-methyl-9,10-dihydro-2H,8H-chromeno[8,7-e]oxazin-2-one typically involves multi-step organic reactions. Common methods include the preparation of intermediate compounds that undergo cyclization and functional group modifications to yield the final product. Starting materials often include fluorobenzene derivatives and other aromatic compounds.

For industrial-scale production, optimized reaction conditions are crucial to ensure high yield and purity. Techniques such as continuous flow reactors and automated synthesis platforms may be employed to streamline production processes and reduce costs.

Biological Activities and Potential Applications

Preliminary studies suggest that 9-(4-fluorobenzyl)-4-methyl-9,10-dihydro-2H,8H-chromeno[8,7-e]oxazin-2-one exhibits promising biological activities, particularly in cancer treatment and inflammatory diseases. Its structural features allow it to interact with various molecular targets, potentially modulating enzyme activity and cellular signaling pathways.

Potential Application	Mechanism
Cancer Treatment	Inhibition of kinases involved in cell proliferation
Inflammatory Diseases	Modulation of immune responses

Research Findings and Future Directions

Detailed studies are necessary to elucidate the mechanisms of action and therapeutic applications of 9-(4-fluorobenzyl)-4-methyl-9,10-dihydro-2H,8H-chromeno[8,7-e]oxazin-2-one. Interaction studies focusing on how this compound interacts with specific enzymes and receptors are crucial for understanding its pharmacological potential.

Future research should explore its efficacy and safety profiles in therapeutic contexts, which will enhance knowledge regarding its potential as a new therapeutic agent.